Cas no 50874-07-2 (1,3-diethyl 2-(3-methoxyphenyl)propanedioate)

1,3-Diethyl 2-(3-methoxyphenyl)propanedioate is a diester derivative of malonic acid, featuring a 3-methoxyphenyl substituent at the central carbon. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its structure allows for efficient alkylation and condensation reactions, making it valuable for constructing complex molecular frameworks. The ethyl ester groups enhance solubility in organic solvents, facilitating reaction handling, while the methoxyphenyl moiety contributes to electronic modulation in target molecules. The compound exhibits stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its well-defined reactivity profile makes it a reliable choice for multistep synthetic routes.

1,3-diethyl 2-(3-methoxyphenyl)propanedioate structure

50874-07-2 structure

Product Name:1,3-diethyl 2-(3-methoxyphenyl)propanedioate

CAS No:50874-07-2

MF:C₁₄H₁₈O₅

MW:266.289724826813

MDL:MFCD17969564

CID:1569800

PubChem ID:10999978

Update Time:2025-10-18

1,3-diethyl 2-(3-methoxyphenyl)propanedioate Chemical and Physical Properties

Names and Identifiers

- Propanedioic acid, (3-methoxyphenyl)-, diethyl ester
- diethyl 2-(3-methoxyphenyl)propanedioate
- 1,3-diethyl 2-(3-methoxyphenyl)propanedioate
- Z982130652
- G49940
- 50874-07-2
- Diethyl 3-anisylmalonate
- 1,3-DIETHYL2-(3-METHOXYPHENYL)PROPANEDIOATE
- DTXSID10451403
- AKOS011680436
- EN300-344626
- TS-09082
- SCHEMBL1433326
- MDL： MFCD17969564
- Inchi： 1S/C14H18O5/c1-4-18-13(15)12(14(16)19-5-2)10-7-6-8-11(9-10)17-3/h6-9,12H,4-5H2,1-3H3
- InChI Key： LQDZFGZFVADNFD-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C(=O)OCC)C1C=CC=C(C=1)OC)=O

Computed Properties

Exact Mass: 266.11544
Monoisotopic Mass: 266.11542367g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 8
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 61.8Å²

Experimental Properties

PSA: 61.83

1,3-diethyl 2-(3-methoxyphenyl)propanedioate Pricemore >>

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